2-(1,3-benzothiazol-2-yl)-4-[(1E)-N-(3-chloro-4-fluorophenyl)ethanimidoyl]-5-(trifluoromethyl)-1,2-dihydro-3H-pyrazol-3-one

Specification

• Molecular Formula: C19H11ClF4N4OS
• Molecular Weight: 454.8 g/mol
• IUPAC Name: 2-(1,3-benzothiazol-2-yl)-4-[N-(3-chloro-4-fluorophenyl)-C-methylcarbonimidoyl]-5-(trifluoromethyl)-1H-pyrazol-3-one
• Standard InChI: InChI=1S/C19H11ClF4N4OS/c1-9(25-10-6-7-12(21)11(20)8-10)15-16(19(22,23)24)27-28(17(15)29)18-26-13-4-2-3-5-14(13)30-18/h2-8,27H,1H3
• Standard InChI Key: FZTMBKLMYLASBT-UHFFFAOYSA-N
• Canonical SMILES: CC(=NC1=CC(=C(C=C1)F)Cl)C2=C(NN(C2=O)C3=NC4=CC=CC=C4S3)C(F)(F)F

Introduction

Synthesis and Characterization

The synthesis of such compounds typically involves multi-step reactions, including condensation and substitution reactions. Characterization is often performed using techniques like NMR (Nuclear Magnetic Resonance) spectroscopy and LC-MS (Liquid Chromatography-Mass Spectrometry) to confirm the structure and purity of the compound.

Potential Biological Activities

While specific biological activities for this compound are not detailed in the available sources, compounds with similar structures have shown potential in various therapeutic areas:

• Anti-inflammatory Activity: Some pyrazole derivatives have been studied for their anti-inflammatory properties.

• Antimicrobial Activity: Benzothiazole derivatives have been explored for their antimicrobial effects.

• Cancer Research: Compounds with similar structures have been investigated for their anticancer potential.

Drug Discovery and Future Directions

In drug discovery, compounds like 2-(1,3-benzothiazol-2-yl)-4-[(1E)-N-(3-chloro-4-fluorophenyl)ethanimidoyl]-5-(trifluoromethyl)-1,2-dihydro-3H-pyrazol-3-one are of interest due to their potential to interact with specific biological targets. Further research would involve in vitro and in vivo studies to assess their efficacy and safety.